Cas no 22495-71-2 (1H-Indene, 3-(phenylmethyl)-)
1H-Indene, 3-(phenylmethyl)- structure
Product Name:1H-Indene, 3-(phenylmethyl)-
CAS No:22495-71-2
MF:C16H14
MW:206.282364368439
CID:1410429
PubChem ID:12321435
Update Time:2025-04-20
1H-Indene, 3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene, 3-(phenylmethyl)-
- E79749
- 3-Benzyl-1H-indene
- 22495-71-2
-
- Inchi: 1S/C16H14/c1-2-6-13(7-3-1)12-15-11-10-14-8-4-5-9-16(14)15/h1-9,11H,10,12H2
- InChI Key: BGLQFLIZWKWFBT-UHFFFAOYSA-N
- SMILES: C1(=CCC2C=CC=CC1=2)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 206.10962
- Monoisotopic Mass: 206.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1H-Indene, 3-(phenylmethyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
22495-71-2 (1H-Indene, 3-(phenylmethyl)-) Related Products
- 767-60-2(3-Methyl-1H-indene)
- 2177-47-1(2-Methyl-1H-indene)
- 4505-48-0(2-Phenyl-1H-indene)
- 17057-95-3(2,3,4,9-Tetrahydro-1H-fluorene)
- 17059-50-6(2-Ethyl-1H-indene)
- 18657-57-3(1,2-Bis(3-indenyl)ethane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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